beta-Alanine, N-(chlorothio)-N-(1-methylethyl)-, ethyl ester
Overview
Description
Beta-Alanine, N-(chlorothio)-N-(1-methylethyl)-, ethyl ester: is a synthetic organic compound It is characterized by the presence of a beta-alanine backbone, a chlorothio group, and an ethyl ester functional group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of beta-Alanine, N-(chlorothio)-N-(1-methylethyl)-, ethyl ester typically involves the following steps:
Starting Materials: Beta-alanine, isopropylamine, and ethyl chloroformate.
Reaction Conditions: The reaction is carried out under anhydrous conditions to prevent hydrolysis of the ester group.
Procedure: Beta-alanine is first reacted with isopropylamine to form the N-(1-methylethyl) derivative. This intermediate is then treated with ethyl chloroformate in the presence of a base (such as triethylamine) to form the ethyl ester.
Industrial Production Methods
Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be necessary to maximize yield and purity.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound may undergo oxidation reactions, particularly at the sulfur atom in the chlorothio group.
Reduction: Reduction reactions could target the ester group, converting it to an alcohol.
Substitution: The chlorothio group may participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or peracids.
Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: Nucleophiles such as amines or thiols.
Major Products
Oxidation: Sulfoxides or sulfones.
Reduction: Alcohol derivatives.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Beta-Alanine, N-(chlorothio)-N-(1-methylethyl)-, ethyl ester: may have applications in:
Chemistry: As a building block for more complex molecules.
Biology: Potential use in studying enzyme interactions or as a substrate in biochemical assays.
Medicine: Investigating its potential as a drug candidate or a prodrug.
Industry: Possible use in the synthesis of specialty chemicals or materials.
Comparison with Similar Compounds
Similar Compounds
- Beta-Alanine, N-(methylthio)-, ethyl ester
- Beta-Alanine, N-(chlorothio)-N-(methyl)-, ethyl ester
Comparison
- Uniqueness : The presence of the N-(1-methylethyl) group in beta-Alanine, N-(chlorothio)-N-(1-methylethyl)-, ethyl ester may confer different steric and electronic properties compared to similar compounds.
- Reactivity : Differences in reactivity due to the specific substituents on the nitrogen atom.
Properties
| 83129-89-9 | |
Molecular Formula |
C8H16ClNO2S |
Molecular Weight |
225.74 g/mol |
IUPAC Name |
ethyl 3-[chlorosulfanyl(propan-2-yl)amino]propanoate |
InChI |
InChI=1S/C8H16ClNO2S/c1-4-12-8(11)5-6-10(13-9)7(2)3/h7H,4-6H2,1-3H3 |
InChI Key |
QQFIULJNMVXXQZ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)CCN(C(C)C)SCl |
Origin of Product |
United States |
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![2-{[(Prop-2-en-1-yl)oxy]imino}propanoic acid](/img/structure/B14431675.png)
